Cas no 890098-78-9 (2-Acetoxy-2',4'-dichlorobenzophenone)

• Product Name: 2-Acetoxy-2',4'-dichlorobenzophenone
• CAS No: 890098-78-9
• MF: C₁₅H₁₀Cl₂O₃
• MW: 309.144102573395
• MDL: MFCD07698846
• CID: 872987
• PubChem ID: 24722905
• Update Time: 2025-06-15

2-Acetoxy-2',4'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(2,4-dichlorobenzoyl)phenyl] acetate
• 2-ACETOXY-2',4'-DICHLOROBENZOPHENONE
• MFCD07698846
• AKOS016018191
• DTXSID00641598
• 890098-78-9
• 2-(2,4-Dichlorobenzoyl)phenyl acetate
• 2-Acetoxy-2',4'-dichlorobenzophenone

• MDL： MFCD07698846
• Inchi： 1S/C15H10Cl2O3/c1-9(18)20-14-5-3-2-4-12(14)15(19)11-7-6-10(16)8-13(11)17/h2-8H,1H3
• InChI Key： LOAMENJERPVGKK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C=CC=CC=1OC(C)=O)=O)Cl

Computed Properties

• Exact Mass: 308.0006996g/mol
• Monoisotopic Mass: 308.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 459.7°C at 760 mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.588

Additional information on 2-Acetoxy-2',4'-dichlorobenzophenone

Research Brief on 2-Acetoxy-2',4'-dichlorobenzophenone (CAS: 890098-78-9): Recent Advances and Applications

2-Acetoxy-2',4'-dichlorobenzophenone (CAS: 890098-78-9) is a chemically modified benzophenone derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its dichloro and acetoxy functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug development, particularly in the design of enzyme inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential industrial applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 2-Acetoxy-2',4'-dichlorobenzophenone, emphasizing its efficiency as a precursor for more complex pharmacophores. The researchers utilized a multi-step synthesis approach, starting from 2,4-dichlorobenzophenone, followed by selective acetylation. The study reported a high yield (over 85%) and excellent purity, making it a viable candidate for large-scale production. Furthermore, the compound's stability under various pH conditions was evaluated, demonstrating its robustness for further chemical modifications.

In the context of biological activity, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of 2-Acetoxy-2',4'-dichlorobenzophenone. The compound exhibited moderate to strong activity against Gram-positive bacteria, including Staphylococcus aureus, with an MIC (Minimum Inhibitory Concentration) of 32 µg/mL. The study proposed that the dichloro and acetoxy groups play a critical role in disrupting bacterial cell wall synthesis, although further mechanistic studies are required to confirm this hypothesis. These findings suggest potential applications in developing new antimicrobial agents, especially in the face of rising antibiotic resistance.

Another area of interest is the compound's potential as an enzyme inhibitor. A preprint article on ChemRxiv highlighted its inhibitory effects on cytochrome P450 enzymes, particularly CYP3A4, which is involved in drug metabolism. The study used in vitro assays to demonstrate a dose-dependent inhibition, with an IC50 value of 12.5 µM. While the results are preliminary, they open avenues for further research into its use as a modulator of drug-drug interactions or as a tool compound in pharmacokinetic studies.

Industrial applications of 2-Acetoxy-2',4'-dichlorobenzophenone are also being explored. A patent filed in 2022 (WO2022156789) describes its use as a UV stabilizer in polymer coatings, leveraging the photostability imparted by the benzophenone core. The patent claims that the compound significantly enhances the durability of polyurethane coatings when exposed to UV radiation, with minimal degradation over extended periods. This application could be particularly valuable in the automotive and construction industries, where material longevity is a critical factor.

In conclusion, 2-Acetoxy-2',4'-dichlorobenzophenone (CAS: 890098-78-9) is emerging as a compound of significant interest across multiple domains, from pharmaceutical research to industrial applications. Its synthetic accessibility, biological activity, and functional versatility make it a promising candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its biological efficacy, and exploring additional industrial uses. Researchers and industry professionals are encouraged to monitor developments in this area closely, as they may lead to groundbreaking advancements in drug design and material science.